Ethyl 4-{[(2,5-dioxo-1-imidazolidinyl)acetyl]amino}benzoate

• IUPAC Name: ethyl 4-[[2-(2,5-dioxoimidazolidin-1-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C14H15N3O5/c1-2-22-13(20)9-3-5-10(6-4-9)16-11(18)8-17-12(19)7-15-14(17)21/h3-6H,2,7-8H2,1H3,(H,15,21)(H,16,18)
• InChI Key: CAUAUJGCEYDJTJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)CNC2=O
• Molecular Formula: C14H15N3O5
• Molecular Weight: 305.29 g/mol

Description

Ethyl 4-{[(2,5-dioxo-1-imidazolidinyl)acetyl]amino}benzoate is a chemical compound with the molecular formula C14H15N3O5. It has an average mass of 305.286 Da and a monoisotopic mass of 305.101166 Da.

Scientific Research Applications

Molecular Structure and Supramolecular Chemistry

Research on similar compounds has explored their molecular structure and the formation of hydrogen-bonded supramolecular structures. For instance, studies on ethyl 4-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate have shown how molecules are linked by hydrogen bonds into chains and frameworks, highlighting the importance of these interactions in the formation of complex structures (Portilla et al., 2007).

Biotransformation and Metabolic Studies

Investigations into the biotransformation products of related compounds, such as 2-ethylhexyl 4-(N,N-dimethylamino)benzoate, provide insights into their metabolic pathways, which is crucial for understanding their behavior and potential effects in biological systems. These studies identify metabolites and explore phase I and II metabolism, offering a foundation for further research on Ethyl 4-{[(2,5-dioxo-1-imidazolidinyl)acetyl]amino}benzoate's applications in biologically relevant contexts (León et al., 2009).

Gastroprotective Potential

Another direction of research has explored the gastroprotective activity of structurally related compounds, providing a basis for investigating the therapeutic potential of Ethyl 4-{[(2,5-dioxo-1-imidazolidinyl)acetyl]amino}benzoate in preventing or treating gastric ulcers. Studies like these assess the cytotoxic, antioxidant, and gastro-protective effects in animal models, offering valuable insights into the compound's potential benefits and mechanisms of action (Halabi et al., 2014).